4-(2-Methylphenyl)cyclohexanone

• CAS No.: 40503-88-6
• Molecular Formula: C13H16O
• Molecular Weight: 188.26 g/mol
• IUPAC Name: 4-(2-methylphenyl)cyclohexan-1-one
• InChI: InChI=1S/C13H16O/c1-10-4-2-3-5-13(10)11-6-8-12(14)9-7-11/h2-5,11H,6-9H2,1H3
• InChI Key: DXLIAYMTYKXAKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCC(=O)CC2

Description

4-(2-Methylphenyl)cyclohexanone is a substituted cyclohexanone derivative featuring a 2-methylphenyl group at the 4-position of the cyclohexanone ring. This structural motif combines the ketone functionality of cyclohexanone with the steric and electronic effects of an ortho-methyl-substituted aryl group. Substituted cyclohexanones are pivotal in organic synthesis, serving as intermediates in pharmaceuticals, agrochemicals, and materials science.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Effects

4-tert-Butylcyclohexanone (CAS RN: 16618-75-0):

• Substituent : A bulky tert-butyl group at the 4-position.
• Its high purity (99%) makes it suitable for precise synthetic applications.

4-Heptylcyclohexanone (CAS RN: 16618-75-0):

• Substituent : A linear heptyl chain at the 4-position.
• Impact : The long alkyl chain enhances lipophilicity, influencing solubility and aggregation behavior. Safety data indicate it poses inhalation and skin contact hazards, requiring stringent handling protocols.

2-Methylcyclohexanone (CAS RN: 583-60-8):

• Substituent : A methyl group at the 2-position.
• Impact: Positional isomerism affects physical properties; 2-methylcyclohexanone has a lower boiling point (164°C) compared to 4-substituted derivatives. Its density (0.923–0.928 g/cm³) is comparable to other methyl-substituted cyclohexanones.

4-(4′-Hydroxyphenyl)cyclohexanone:

• Substituent : A para-hydroxyphenyl group.
• Impact : The hydroxyl group enables hydrogen bonding and participation in oxidation reactions, such as oxime formation (e.g., compound 16 in estrogen receptor studies).

Physical and Chemical Properties

Compound	Substituent Position/Type	Molecular Weight	Boiling Point (°C)	Density (g/cm³)	Key Reactivity/Applications
4-(2-Methylphenyl)cyclohexanone*	4-(ortho-methyl aryl)	~216.3	~250–270 (est.)	~1.05 (est.)	Steric hindrance impacts nucleophilic additions
4-tert-Butylcyclohexanone	4-(tert-butyl)	154.25	~220–225	0.914	High purity for precise synthesis
4-Heptylcyclohexanone	4-(heptyl)	196.33	~280–300	0.89	Lipophilic; hazardous upon inhalation
2-Methylcyclohexanone	2-(methyl)	112.16	164	0.923–0.928	Lower boiling point due to position

*Estimated data based on structural analogs.